molecular formula C11H9FN4 B1482879 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile CAS No. 2098014-12-9

1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile

Cat. No.: B1482879
CAS No.: 2098014-12-9
M. Wt: 216.21 g/mol
InChI Key: PQQGHBOAZRMKCC-UHFFFAOYSA-N
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Description

1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C11H9FN4 and its molecular weight is 216.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyrazolo[3,4-b]pyridines and Related Derivatives Pyrazolo[3,4-b]pyridine derivatives, closely related to 1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile, have been synthesized through efficient one-pot multi-component reactions (MRCs). These reactions involve the preparation of various derivatives from amino-pyrazoles with different aldehydes and β-ketonitriles or pyruvic acid, under microwave irradiation or conventional heating. The resultant compounds have been evaluated for their antibacterial, antifungal, and antitumor activities, highlighting their potential in medicinal chemistry (El-Borai, Rizk, Abd‐Aal, & El-Deeb, 2012).

Development of Scalable Synthesis Processes An efficient and scalable synthesis method for a complex pyrazolo[3,4-b]pyridine derivative, namely BMS-986236, has been developed. The process focuses on safety and efficiency, involving an alternate azide intermediate and eliminating the need for column chromatography purification. This development is crucial for large-scale production, showcasing the compound's significance in the pharmaceutical industry (Arunachalam et al., 2019).

Crystal Structure and Reaction Mechanisms X-ray crystallography has been employed to determine the crystal structure of specific pyrazolo[3,4-b]pyridine derivatives. This structural analysis aids in understanding the compound's interaction with other chemicals and its potential binding mechanisms in biological systems. Additionally, the reaction mechanism of certain pyrazole derivatives with unsaturated carbonyl compounds has been proposed, further contributing to the knowledge of chemical synthesis and reactivity (Liu, Chen, Sun, & Wu, 2013).

Ultrasound-Assisted Synthesis and Applications The ultrasound-assisted synthesis of pyrazolo[3,4-b]pyridine derivatives demonstrates the application of novel synthesis techniques. These derivatives have been evaluated as potential corrosion inhibitors for mild steel in acidic environments. This highlights the compound's potential applications in material science and engineering, showcasing its versatility beyond pharmaceutical applications (Dandia, Gupta, Singh, & Quraishi, 2013).

Properties

IUPAC Name

1-(2-fluoroethyl)-3-pyridin-2-ylpyrazole-4-carbonitrile
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InChI

InChI=1S/C11H9FN4/c12-4-6-16-8-9(7-13)11(15-16)10-3-1-2-5-14-10/h1-3,5,8H,4,6H2
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InChI Key

PQQGHBOAZRMKCC-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=NC(=C1)C2=NN(C=C2C#N)CCF
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Molecular Formula

C11H9FN4
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Molecular Weight

216.21 g/mol
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Retrosynthesis Analysis

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